![molecular formula C21H30N2O2 B5136629 1-cycloheptyl-N-(3-methylbenzyl)-6-oxo-3-piperidinecarboxamide](/img/structure/B5136629.png)
1-cycloheptyl-N-(3-methylbenzyl)-6-oxo-3-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-cycloheptyl-N-(3-methylbenzyl)-6-oxo-3-piperidinecarboxamide is a synthetic compound that belongs to the class of piperidinecarboxamides. This compound has gained significant attention in the scientific community due to its potential applications in medicinal chemistry and drug development.
Scientific Research Applications
1-cycloheptyl-N-(3-methylbenzyl)-6-oxo-3-piperidinecarboxamide has shown potential applications in medicinal chemistry and drug development. This compound has been reported to exhibit activity against various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also shown potential as an analgesic and anti-inflammatory agent. The compound's ability to interact with specific targets in the body makes it a promising candidate for the development of new drugs.
Mechanism of Action
The exact mechanism of action of 1-cycloheptyl-N-(3-methylbenzyl)-6-oxo-3-piperidinecarboxamide is not fully understood. However, research suggests that the compound interacts with specific targets in the body, including enzymes and receptors. The compound's interaction with these targets leads to changes in biochemical and physiological processes, resulting in its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. The compound has shown potential as an anti-inflammatory agent, reducing the production of inflammatory cytokines in the body. It has also been reported to exhibit analgesic effects, reducing pain perception in animal models. Additionally, the compound has shown potential as a neuroprotective agent, protecting neurons from damage in models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 1-cycloheptyl-N-(3-methylbenzyl)-6-oxo-3-piperidinecarboxamide in lab experiments include its potential as a therapeutic agent and its ability to interact with specific targets in the body. However, the compound's limitations include its relatively low solubility and stability, making it difficult to work with in certain experimental settings.
Future Directions
1-cycloheptyl-N-(3-methylbenzyl)-6-oxo-3-piperidinecarboxamide has shown significant potential as a therapeutic agent in various disease models. Future research could focus on developing more stable and soluble formulations of the compound to improve its efficacy. Additionally, research could focus on identifying specific targets in the body that the compound interacts with, leading to a better understanding of its mechanism of action. Finally, further research could investigate the compound's potential as a treatment for other diseases and conditions.
Synthesis Methods
The synthesis of 1-cycloheptyl-N-(3-methylbenzyl)-6-oxo-3-piperidinecarboxamide involves the reaction of cycloheptylamine with 3-methylbenzyl isocyanate in the presence of a catalyst. The resulting intermediate is then reacted with piperidine-3-carboxylic acid to obtain the final product. The synthesis of this compound has been reported in various research articles and can be performed in a laboratory setting.
Properties
IUPAC Name |
1-cycloheptyl-N-[(3-methylphenyl)methyl]-6-oxopiperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H30N2O2/c1-16-7-6-8-17(13-16)14-22-21(25)18-11-12-20(24)23(15-18)19-9-4-2-3-5-10-19/h6-8,13,18-19H,2-5,9-12,14-15H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJWNMFNVBHRZDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CNC(=O)C2CCC(=O)N(C2)C3CCCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>51.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49720514 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.